N~1~-(2,6-dimethylphenyl)-N~2~-[(1,3-dioxo-1,3-dihydro-2H-isoindol-2-yl)acetyl]isovalinamide
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Overview
Description
N~1~-(2,6-dimethylphenyl)-N~2~-[(1,3-dioxo-1,3-dihydro-2H-isoindol-2-yl)acetyl]isovalinamide is a useful research compound. Its molecular formula is C23H25N3O4 and its molecular weight is 407.5 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is 407.18450629 g/mol and the complexity rating of the compound is 675. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
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Scientific Research Applications
Synthesis and Chemical Reactivity
- The compound has been involved in studies exploring the synthesis of new chemical entities. For example, Jeffery, Meisters, and Mole (1974) described the synthesis of dimethylaluminium 4,4-dimethylpent-2-en-2-olate, highlighting its reactivity and potential for forming complexes with other compounds (Jeffery, Meisters, & Mole, 1974).
Biological Evaluation and Molecular Docking
- Fahim and Shalaby (2019) conducted biological evaluations and molecular docking studies of N-(4-acetylphenyl)benzene sulphonamide derivatives, which are structurally related to the compound . Their research offers insights into the compound's potential interactions with biological systems (Fahim & Shalaby, 2019).
Photocatalytic Decomposition
- Topalov, Molnár-Gábor, and Csanádi (1999) explored the photocatalytic decomposition of metalaxyl, a fungicide structurally related to N
1-(2,6-dimethylphenyl)-N2-[(1,3-dioxo-1,3-dihydro-2H-isoindol-2-yl)acetyl]isovalinamide. This research is relevant for understanding the environmental impact and degradation pathways of related compounds (Topalov, Molnár-Gábor, & Csanádi, 1999).
Antiproliferative Effects and DNA Binding Properties
- Casini et al. (2006) investigated the antiproliferative effects and DNA binding properties of dinuclear gold(III) compounds with bipyridyl ligands, including 6-(2,6-dimethylphenyl). Their findings provide insights into the potential therapeutic applications of structurally similar compounds (Casini et al., 2006).
Herbicidal Activity
- Viste, Cirovetti, and Horrom (1970) described N-(1,1-Dimethylpropynyl)-3,5-dichlorobenzamide as representative of a group of benzamides with herbicidal activity. This research is relevant for understanding the agronomic applications of related compounds (Viste, Cirovetti, & Horrom, 1970).
Safety and Hazards
Properties
IUPAC Name |
N-(2,6-dimethylphenyl)-2-[[2-(1,3-dioxoisoindol-2-yl)acetyl]amino]-2-methylbutanamide |
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InChI |
InChI=1S/C23H25N3O4/c1-5-23(4,22(30)24-19-14(2)9-8-10-15(19)3)25-18(27)13-26-20(28)16-11-6-7-12-17(16)21(26)29/h6-12H,5,13H2,1-4H3,(H,24,30)(H,25,27) |
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Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
DLEQVZAFIKPPRD-UHFFFAOYSA-N |
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Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCC(C)(C(=O)NC1=C(C=CC=C1C)C)NC(=O)CN2C(=O)C3=CC=CC=C3C2=O |
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Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C23H25N3O4 |
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Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
407.5 g/mol |
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Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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